3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole

• IUPAC Name: 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole
• InChI: InChI=1S/C24H20N2O4/c1-15-6-8-16(9-7-15)24-23(18-4-2-3-5-20(18)25-24)19(13-26(27)28)17-10-11-21-22(12-17)30-14-29-21/h2-12,19,25H,13-14H2,1H3
• InChI Key: BFAVTZSNRXAKIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C(C[N+](=O)[O-])C4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol
• CAS No.: 315235-05-3

Description

The compound “3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole” is a complex organic molecule. It contains an indole ring, which is a common structure in many natural and synthetic compounds, including many pharmaceuticals. It also contains a 1,3-benzodioxol-5-yl group, which is a structure found in many natural products and drugs.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The indole ring system, the 1,3-benzodioxol-5-yl group, and the nitroethyl and 4-methylphenyl groups would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups would all influence its properties.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system with which it interacts. Without specific studies, it’s difficult to predict the mechanism of action of this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its interactions with biological systems and its potential use in pharmaceuticals.